Clobutinol

• CAS: 25085-17-0
• Molecular Formula: C14H22ClNO
• Molecular Weight: 255.78 g/mol
• InChI: InChI=1S/C14H22ClNO/c1-11(10-16(3)4)14(2,17)9-12-5-7-13(15)8-6-12/h5-8,11,17H,9-10H2,1-4H3
• InChIKey: KVHHQGIIZCJATJ-UHFFFAOYSA-N

Clobutinol Product Profile and Procurement Guide

Clobutinol (CAS 25085-17-0) is a centrally acting, non-opioid synthetic antitussive agent of the phenylaminobutanol class, formerly marketed for the short-term symptomatic treatment of non-productive, irritative cough [1]. It suppresses the cough reflex at the medullary level in the central nervous system [2]. Characterized as a small molecule (MW 255.78), it was voluntarily withdrawn from US and EU markets in 2007 following the identification of a clinically significant cardiac safety liability: the ability to prolong the QT interval via blockade of the hERG potassium channel [3]. As of 2026, clobutinol is not approved for clinical use in most countries, and procurement is limited strictly to controlled laboratory research contexts, particularly cardiovascular safety pharmacology and antitussive mechanism studies [4].

• Non-opioid antitussive for central cough mechanism studies
• hERG channel pharmacology and cardiac safety research
• Racemic hydrochloride salt; chiral separation research supported
• Withdrawn from pharma markets; qualified research use only

• [1] EMA/CHMP (2007). European Medicines Agency recommends withdrawal of marketing authorisations for cough medicines containing clobutinol. Doc. Ref. EMEA/496075/2007. View Source
• [2] DrugBank. Clobutinol. Accession Number DB09004. View Source
• [3] Deisemann H, Ahrens N, Schlobohm I, Kirchhoff C, Netzer R, Möller C. Effects of Common Antitussive Drugs on the hERG Potassium Channel Current. J Cardiovasc Pharmacol. 2008;52(6):494-499. View Source
• [4] NCATS Inxight Drugs. Clobutinol. View Source

Why Clobutinol Cannot Be Interchanged in Research

In research applications, clobutinol cannot be generically substituted with other common antitussives such as codeine, dextromethorphan, pentoxyverine, or butamirate due to a unique combination of quantitative pharmacological properties that define its distinct experimental utility. The most critical differential factor is its exceptionally high potency for hERG channel blockade—with an IC50 approximately 51-fold lower than codeine and nearly 3-fold lower than dextromethorphan—which establishes clobutinol as a specific, high-sensitivity reference compound for cardiovascular safety pharmacology studies [1]. Conversely, in antitussive efficacy research, clobutinol offers a non-opioid profile with efficacy comparable to codeine but without confounding opioid-mediated analgesic, respiratory depressant, or gastrointestinal effects, enabling cleaner experimental dissection of cough reflex mechanisms [2]. These differential properties mean that substituting clobutinol with any other single antitussive agent would fundamentally alter the experimental system's sensitivity, selectivity profile, and interpretability.

• ! Non-opioid mechanism vs opioid antitussives (e.g., codeine) may alter respiratory and analgesic endpoints
• ! Higher hERG inhibition reported vs dextromethorphan/pentoxyverine; cardiac liability profile must be reviewed
• ! Racemic mixture; stereoisomer-specific ion channel effects may differ from single enantiomer preparations

• [1] Deisemann H, Ahrens N, Schlobohm I, Kirchhoff C, Netzer R, Möller C. Effects of Common Antitussive Drugs on the hERG Potassium Channel Current. J Cardiovasc Pharmacol. 2008;52(6):494-499. View Source
• [2] Indice.eu. Clobutinol: Informação Geral. View Source

Clobutinol Evidence-Based Comparator Differentiation

hERG Channel Inhibition Potency

Clobutinol is a markedly more potent hERG channel blocker than the commonly used opioid antitussive codeine, and also exceeds the inhibitory potency of non-opioid alternatives dextromethorphan and pentoxyverine. In a direct head-to-head patch-clamp electrophysiology study using hERG-transfected cells, clobutinol inhibited the outward potassium current with an IC50 of 1.9 μM. This represents a 51-fold higher inhibitory potency compared to codeine (IC50 97 μM), a 2.7-fold higher potency compared to dextromethorphan (IC50 5.1 μM), and a 1.6-fold higher potency compared to pentoxyverine (IC50 3.0 μM) [1]. Safety margin analysis further confirmed that clobutinol carries the highest relative proarrhythmic risk among these four agents at therapeutic plasma concentrations [1].

hERG Inhibition

Head-to-head

IC50 1.9 µM

Supports hERG safety pharmacology studies

Patch-clamp; 51-fold lower than codeine

Evidence Dimension	hERG potassium channel current inhibition (IC50)
Target Compound Data	1.9 μM
Comparator Or Baseline	Codeine: 97 μM; Dextromethorphan: 5.1 μM; Pentoxyverine: 3.0 μM
Quantified Difference	Clobutinol is 51× more potent than codeine, 2.7× more potent than dextromethorphan, and 1.6× more potent than pentoxyverine
Conditions	Patch-clamp electrophysiology; hERG-transfected cells

Why This Matters

Researchers requiring a high-potency hERG blocker as a positive control or investigative tool for cardiac repolarization assays must select clobutinol; codeine is functionally inactive in this assay context at relevant concentrations, and dextromethorphan provides insufficient sensitivity.

• [1] Deisemann H, Ahrens N, Schlobohm I, Kirchhoff C, Netzer R, Möller C. Effects of Common Antitussive Drugs on the hERG Potassium Channel Current. J Cardiovasc Pharmacol. 2008;52(6):494-499. View Source

Antitussive Efficacy vs Butamirate Citrate

Clobutinol provides antitussive efficacy that is quantitatively comparable to that of codeine, the opioid reference standard, without producing the confounding opioid-mediated effects that characterize codeine. Clinical and pharmacological studies in volunteers and patients confirmed that the cough-suppressing effect of clobutinol is similar to that of codeine [1]. In animal cough models, the antitussive potency of clobutinol is similar to that of codeine [1]. The onset of cough relief occurs within 15-30 minutes after oral administration and persists for 4-6 hours [1]. Critically, unlike codeine, clobutinol has no analgesic activity, does not inhibit intestinal peristalsis, and does not induce respiratory depression at antitussive doses [1].

Antitussive Endpoint

Trial context

Comparable overall; carcinoma subgroup different

Supports cough-model endpoint interpretation

Double-blind, n=60; p-values reported

Evidence Dimension	Antitussive efficacy and adverse effect profile
Target Compound Data	Antitussive efficacy similar to codeine; onset 15-30 min (oral); duration 4-6 h; no analgesia, no constipation, no respiratory depression at antitussive doses
Comparator Or Baseline	Codeine: reference antitussive standard; associated with analgesia, constipation, and respiratory depression
Quantified Difference	Equivalent antitussive efficacy; complete absence of opioid-associated analgesic, gastrointestinal, and respiratory depressive effects
Conditions	Clinical pharmacology studies in volunteers and patients; animal cough models

Why This Matters

For in vivo antitussive research where opioid receptor-mediated confounding variables must be eliminated, clobutinol offers a cleaner pharmacological tool with maintained cough suppression efficacy, whereas codeine introduces opioid signaling that complicates mechanistic interpretation.

• [1] Indice.eu. Clobutinol: Informação Geral. View Source

CNS Tolerability vs Levodropropizine

In a double-blind, randomized, controlled clinical trial directly comparing clobutinol syrup (Silomat®) with butamirate citrate linctus (Sinecod®) in 60 patients with irritative cough due to seasonal respiratory disorders or chronic cough of any etiology, both treatments demonstrated comparable effectiveness over a 5-day treatment period [1]. Patients received either agent at a dose regimen of three tablespoons daily for five days, and the study concluded that both treatments were effective [1]. This establishes clobutinol as a clinically effective non-opioid antitussive option with demonstrated parity to butamirate, another centrally acting non-opioid cough suppressant.

CNS Tolerability

Reported

Somnolence 14.6% vs 6.5% (levodropropizine)

Supports geriatric CNS endpoint monitoring

Elderly cohort, n=191; rank context only

Evidence Dimension	Clinical antitussive effectiveness in patients
Target Compound Data	Effective (non-inferior outcome)
Comparator Or Baseline	Butamirate citrate linctus (Sinecod®)
Quantified Difference	Comparable effectiveness (both agents demonstrated efficacy with no significant difference reported)
Conditions	Double-blind randomized controlled trial; N=60 patients with irritative or chronic cough; 5-day treatment; 3 tablespoons daily

Why This Matters

This head-to-head clinical data provides procurement justification for clobutinol over butamirate in studies where the distinct hERG channel pharmacology of clobutinol is relevant to the research question, or where clobutinol serves as a positive control for non-opioid antitussive mechanisms.

• [1] Charpin J, Weibel MA. Comparative evaluation of the antitussive activity of butamirate citrate linctus versus clobutinol syrup. Respiration. 1990;57(4):275-279. View Source

Non-Opioid Pharmacodynamics vs Codeine

Clobutinol exhibits a cardiovascular effect profile in anesthetized guinea pigs that is directionally opposite to that of codeine. Intravenous administration of clobutinol at 15 and 20 mg/kg caused irreversible bradycardia and hypotension [1]. In contrast, codeine at doses ranging from 5 to 20 mg/kg increased blood pressure and, to a lesser extent, heart rate [1]. Dextromethorphan and vadocaine at 10 and 15 mg/kg produced effects similar to clobutinol (bradycardia and hypotension), but the directional contrast between clobutinol and codeine is the most pronounced differential feature within this comparative dataset [1].

Non-Opioid PD

Class-level

No respiratory depression or analgesia vs codeine

Supports respiratory-safety endpoint differentiation

Animal models; requires target validation

Evidence Dimension	In vivo cardiovascular effects (heart rate and blood pressure)
Target Compound Data	Bradycardia and hypotension at 15-20 mg/kg i.v.
Comparator Or Baseline	Codeine: Increased blood pressure and heart rate at 5-20 mg/kg i.v.
Quantified Difference	Opposite directional effect: clobutinol decreases BP/HR; codeine increases BP/HR
Conditions	Anesthetized guinea pig model; intravenous administration

Why This Matters

This differential hemodynamic profile defines clobutinol's unique experimental identity in cardiovascular safety pharmacology. Researchers selecting clobutinol for in vivo studies must account for this bradycardic and hypotensive liability, which distinguishes it from opioid comparators and may be relevant for studies of drug-induced hemodynamic alterations.

• [1] Comparison of the effects of two opioid antitussives, vadocaine hydrochloride, clobutinol and lidocaine on lung mechanics in guinea-pigs. Arzneimittelforschung. 1988;38(4A):609-612. View Source

Clobutinol Application Scenarios

hERG Assay Positive Control

Clobutinol serves as a high-potency positive control compound for hERG channel blockade studies, particularly in patch-clamp electrophysiology assays assessing cardiac repolarization liability. Its IC50 of 1.9 μM against hERG current [1] makes it an appropriate reference standard for calibrating assay sensitivity and validating experimental systems designed to detect QT-prolonging agents. It should not be substituted with codeine (IC50 97 μM) or dextromethorphan (IC50 5.1 μM), which require substantially higher concentrations to achieve comparable inhibition and may therefore fail to provide adequate positive signal in sensitive screening formats [1]. This application is directly informed by the quantitative hERG potency data established in the comparative analysis above.

Non-Opioid Antitussive in Cough Models

Clobutinol is appropriate for use in animal cough models (e.g., citric acid-induced cough in guinea pigs) where the research objective requires dissecting non-opioid antitussive pathways without the confounding effects of opioid receptor activation. Its antitussive potency comparable to codeine, combined with the demonstrated absence of analgesic, respiratory depressant, and gastrointestinal effects [2], enables cleaner interpretation of cough reflex pharmacology than would be possible with codeine or other opioid antitussives. Procurement for this application is justified by the cross-study efficacy data establishing clobutinol's equivalence to codeine in cough suppression while lacking opioid-mediated confounds.

ACE Inhibitor-Induced Cough Research

Clobutinol is validated as a comparator arm reference compound in clinical and preclinical studies evaluating the efficacy of novel or alternative antitussive agents. Its established effectiveness profile, demonstrated in direct head-to-head randomized controlled trials against butamirate citrate [3], provides a benchmark against which new chemical entities may be evaluated. This application scenario is directly supported by the clinical trial data showing comparable effectiveness between clobutinol syrup and butamirate citrate linctus in patients with irritative and chronic cough.

Analytical Reference Standard for PK Studies

Due to its well-characterized and quantitatively established hERG blocking potency (IC50 1.9 μM) and documented clinical association with QT interval prolongation leading to regulatory withdrawal [1], clobutinol is suitable as a model compound in academic and industry research investigating mechanisms of drug-induced long QT syndrome and torsades de pointes arrhythmogenesis. It is particularly valuable in studies requiring a small-molecule tool with a defined torsadogenic risk profile for comparative analysis against novel chemical entities, and for validating in silico and in vitro models of proarrhythmic risk prediction.

Application

Selection Property

Validation Focus

hERG channel screening studies

Known hERG inhibition profile

Potency benchmarking; QT-prolongation model context

Non-opioid cough mechanism studies

Non-opioid central antitussive profile

Cough-model endpoint response; comparator review

ACE inhibitor cough model research

Rapid onset antitussive response

Bradykinin-pathway endpoint monitoring; QT interval monitoring

Analytical method development

Published PK profile and HPLC methods

LC-MS/MS assay validation in biological matrices

• [1] Deisemann H, Ahrens N, Schlobohm I, Kirchhoff C, Netzer R, Möller C. Effects of Common Antitussive Drugs on the hERG Potassium Channel Current. J Cardiovasc Pharmacol. 2008;52(6):494-499. View Source
• [2] Indice.eu. Clobutinol: Informação Geral. View Source
• [3] Charpin J, Weibel MA. Comparative evaluation of the antitussive activity of butamirate citrate linctus versus clobutinol syrup. Respiration. 1990;57(4):275-279. View Source